Cas no 63065-67-8 (Pyridine,5-methyl-2-(phenylmethyl)-)

Pyridine,5-methyl-2-(phenylmethyl)- Properties

Names and Identifiers

• Pyridine,5-methyl-2-(phenylmethyl)-
• 2-Benzyl-5-methylpyridine
• >95
• EINECS 263-836-7
• NS00055516
• DTXSID80979003
• 63065-67-8
• SCHEMBL13562421
• Pyridine, 5-methyl-2-(phenylmethyl)-
• +Expand

• InChIKey： QCVFCEOANGWDQI-UHFFFAOYSA-N
• Inchi： InChI=1S/C13H13N/c1-11-7-8-13(14-10-11)9-12-5-3-2-4-6-12/h2-8,10H,9H2,1H3
• SMILES： CC1=CN=C(C=C1)CC2=CC=CC=C2

Computed Properties

• Exact Mass: 183.10489
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Rotatable Bond Count: 2
• Monoisotopic Mass: 183.105
• Heavy Atom Count: 14
• Complexity: 161
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 3.2
• Topological Polar Surface Area: 12.9Ų

Experimental Properties

• PSA: 12.89
• Refractive Index: 1.569
• Boiling Point: 288.1°C at 760 mmHg
• Flash Point: 119°C
• Density: 1.027